3-Hydroxy-2-propyl-2,3-dihydroisoindol-1-one

• Molecular Formula: C11H13NO2
• Molecular Weight: 191.23 g/mol
• IUPAC Name: 3-hydroxy-2-propyl-3H-isoindol-1-one
• InChI: InChI=1S/C11H13NO2/c1-2-7-12-10(13)8-5-3-4-6-9(8)11(12)14/h3-6,10,13H,2,7H2,1H3
• InChI Key: IRTFQHFOWRLQEI-UHFFFAOYSA-N
• Canonical SMILES: CCCN1C(C2=CC=CC=C2C1=O)O

Description

3-Hydroxy-2-propyl-2,3-dihydroisoindol-1-one is a useful research compound. Its molecular formula is C11H13NO2 and its molecular weight is 191.23 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

3-Hydroxy-2-propyl-2,3-dihydroisoindol-1-one is prepared as described in Example 1, starting with 1.5 g of N-propylphthalimide in 25 cm3 of methanol and 0.48 g of potassium borohydride. The reaction mixture is stirred at a temperature in the region of 20° C. for 20 hours and is then cooled to a temperature in the region of 0° C. and distilled water is added dropwise. The methanol is then partially evaporated off under reduced pressure (2 kPa) at a temperature in the region of 35° C. and the residue is cooled to 0° C. The precipitate obtained is filtered off and then washed with cold water. The solid is taken up in dichloromethane and the solvent is then evaporated to dryness under reduced pressure (2 kPa) at a temperature in the region of 35° C. 1.0 g of 3-hydroxy-2-propyl-2,3-dihydroisoindol-1-one is thus obtained in the form of a beige-colored powder. (Rf=0.6, thin layer chromatography on silica gel, eluent: cyclohexane/ethyl acetate (30/70 by volume)).